5-Bromo-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]pyrimidin-2-amine

• IUPAC Name: 5-bromo-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]pyrimidin-2-amine
• InChI: InChI=1S/C11H11BrClN3OS/c1-17-8(9-2-3-10(13)18-9)6-16-11-14-4-7(12)5-15-11/h2-5,8H,6H2,1H3,(H,14,15,16)
• InChI Key: PEZPIVFJYYPKJZ-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC1=NC=C(C=N1)Br)C2=CC=C(S2)Cl
• Molecular Formula: C11H11BrClN3OS
• Molecular Weight: 348.65 g/mol

Description

“5-Bromo-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]pyrimidin-2-amine” is a complex organic compound. It contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains bromine and chlorine atoms, as well as a methoxyethyl group attached to the nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups. The pyrimidine ring forms the core of the molecule, with the bromine and chlorine atoms likely attached at different positions on the ring. The methoxyethyl group is attached to one of the nitrogen atoms in the ring.

Chemical Reactions Analysis

As a complex organic compound, “5-Bromo-N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]pyrimidin-2-amine” would be expected to undergo a variety of chemical reactions. These could include substitution reactions involving the bromine and chlorine atoms, as well as reactions involving the methoxyethyl group or the pyrimidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and functional groups. For example, the presence of the bromine and chlorine atoms would likely make the compound relatively heavy and possibly volatile. The methoxyethyl group could potentially make the compound more soluble in organic solvents.